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molecular formula C11H15NO3S B8738175 8-(1,3-Thiazol-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol CAS No. 708274-02-6

8-(1,3-Thiazol-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol

Cat. No. B8738175
CAS RN: 708274-02-6
M. Wt: 241.31 g/mol
InChI Key: UUXDKGQUPSOSAU-UHFFFAOYSA-N
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Patent
US08084616B2

Procedure details

To a −78° C. solution of n-butyl lithium (10.4 mL, 2.5M in hexane, 26 mmol) in diethyl ether (20 mL) was added 2-bromothiazole (3.28 g, 1.8 mL, 20 mmol) slowly via syringe. The reaction mixture was stirred for 15 minutes, followed by the slow addition of 1,4-dioxaspiro[4.5]decan-8-one (4.22 g, 27 mmol) in diethyl ether (55 mL). The reaction mixture was allowed to warm to ambient temperature and stirred overnight. The reaction mixture was quenched with saturated aqueous ammonium chloride (50 mL) and extracted with two portions of ethyl acetate. The combined organic layers were concentrated. The residue was chromatographed on silica gel eluting with 0%-40% ethyl acetate-hexane to obtain the title compound (4.53 g, 94%). 1H NMR (300 MHz, DMSO-d6) δ ppm 7.69 (d, J=3.2, 1H), 7.55 (d, J=3.2, 1H), 3.88 (s, 4H), 2.11 (td, J=4.2, 12.8, 2H), 1.93-1.80 (m, 2H), 1.80-1.53 (m, 4H).
Name
n-butyl lithium
Quantity
10.4 mL
Type
reactant
Reaction Step One
Name
2-bromothiazole
Quantity
1.8 mL
Type
reactant
Reaction Step One
Name
diethyl ether
Quantity
20 mL
Type
solvent
Reaction Step One
Name
1,4-dioxaspiro[4.5]decan-8-one
Quantity
4.22 g
Type
reactant
Reaction Step Two
Name
diethyl ether
Quantity
55 mL
Type
solvent
Reaction Step Two
Name
title compound
Yield
94%

Identifiers

REACTION_CXSMILES
C([Li])CCC.Br[C:7]1[S:8][CH:9]=[CH:10][N:11]=1.[O:12]1[C:16]2([CH2:21][CH2:20][C:19](=[O:22])[CH2:18][CH2:17]2)[O:15][CH2:14][CH2:13]1>C(OCC)C>[S:8]1[CH:9]=[CH:10][N:11]=[C:7]1[C:19]1([OH:22])[CH2:20][CH2:21][C:16]2([O:15][CH2:14][CH2:13][O:12]2)[CH2:17][CH2:18]1

Inputs

Step One
Name
n-butyl lithium
Quantity
10.4 mL
Type
reactant
Smiles
C(CCC)[Li]
Name
2-bromothiazole
Quantity
1.8 mL
Type
reactant
Smiles
BrC=1SC=CN1
Name
diethyl ether
Quantity
20 mL
Type
solvent
Smiles
C(C)OCC
Step Two
Name
1,4-dioxaspiro[4.5]decan-8-one
Quantity
4.22 g
Type
reactant
Smiles
O1CCOC12CCC(CC2)=O
Name
diethyl ether
Quantity
55 mL
Type
solvent
Smiles
C(C)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirred overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched with saturated aqueous ammonium chloride (50 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with two portions of ethyl acetate
CONCENTRATION
Type
CONCENTRATION
Details
The combined organic layers were concentrated
CUSTOM
Type
CUSTOM
Details
The residue was chromatographed on silica gel eluting with 0%-40% ethyl acetate-hexane

Outcomes

Product
Details
Reaction Time
 15 min
Name
title compound
Type
product
Smiles
S1C(=NC=C1)C1(CCC2(OCCO2)CC1)O
Measurements
Type Value Analysis
AMOUNT: MASS 4.53 g
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 93.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.